4,5-dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine

• IUPAC Name: 4,5-dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine
• InChI: InChI=1S/C15H15N3S/c1-10-5-6-13-14(11(10)2)18-15(19-13)17-9-12-4-3-7-16-8-12/h3-8H,9H2,1-2H3,(H,17,18)
• InChI Key: BCSLLUULHUYBNR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C2=C(C=C1)SC(=N2)NCC3=CN=CC=C3)C
• Molecular Formula: C15H15N3S
• Molecular Weight: 269.4 g/mol

Description

4,5-Dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine (DMPBTA) is a novel compound that has been studied for its potential applications in scientific research. It is a heterocyclic compound, containing both nitrogen and sulfur atoms, and has been found to have a wide range of biochemical and physiological effects. This review article will provide an overview of DMPBTA, including its synthesis method, scientific research applications, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and potential future directions.

Scientific Research Applications

4,5-dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine has been found to be useful in a variety of scientific research applications. It has been used as a fluorescent probe for the detection of hydrogen sulfide, as a fluorescent probe for the detection of nitric oxide, and as a fluorescent probe for the detection of reactive oxygen species. Additionally, it has been used as a fluorescent probe for the detection of metal ions, such as copper and iron, and as a fluorescent probe for the detection of amyloid-β peptides.

Mechanism of Action

The mechanism of action of 4,5-dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine is not well understood. However, it is believed that the compound binds to metal ions, such as copper and iron, and forms a complex with them. This complex then interacts with the amyloid-β peptides, leading to the formation of fluorescent products. Additionally, it is thought that the compound binds to hydrogen sulfide, nitric oxide, and reactive oxygen species, leading to the formation of fluorescent products.
Biochemical and Physiological Effects
The biochemical and physiological effects of 4,5-dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine have not been extensively studied. However, it has been shown to have antioxidant properties and to be able to reduce the levels of nitric oxide and hydrogen sulfide in cells. Additionally, it has been found to be able to decrease the levels of amyloid-β peptides in cells.

Advantages and Limitations for Lab Experiments

The main advantage of using 4,5-dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine in lab experiments is that it is a highly fluorescent compound, making it easy to detect and quantify. Additionally, it is relatively stable and can be used in a variety of pH ranges. The main limitation of using 4,5-dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine in lab experiments is that it is not very water soluble, making it difficult to use in aqueous solutions.

Future Directions

There are a number of potential future directions for 4,5-dimethyl-N-(pyridin-3-ylmethyl)-1,3-benzothiazol-2-amine research. These include further studies to determine its mechanism of action, as well as studies to investigate its potential therapeutic applications. Additionally, studies could be conducted to determine its effects on other biochemical and physiological processes, such as inflammation and cell death. Finally, further studies could be conducted to investigate its potential applications in diagnostics and drug delivery.